Cas no 38752-45-3 (Benzene, 1-chloro-4-[(2-isothiocyanatoethyl)sulfonyl]-)
38752-45-3 structure
Product Name:Benzene, 1-chloro-4-[(2-isothiocyanatoethyl)sulfonyl]-
CAS No:38752-45-3
MF:C9H8ClNO2S2
MW:261.74831867218
CID:1491197
Update Time:2024-08-23
Benzene, 1-chloro-4-[(2-isothiocyanatoethyl)sulfonyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzene, 1-chloro-4-[(2-isothiocyanatoethyl)sulfonyl]-
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- Inchi: 1S/C9H8ClNO2S2/c10-8-1-3-9(4-2-8)15(12,13)6-5-11-7-14/h1-4H,5-6H2
- InChI Key: BHBOUQDOFQYVHZ-UHFFFAOYSA-N
- SMILES: C1(Cl)=CC=C(S(CCN=C=S)(=O)=O)C=C1
Computed Properties
- Exact Mass: 260.96864
Experimental Properties
- Density: 1.36±0.1 g/cm3(Predicted)
- Boiling Point: 455.4±45.0 °C(Predicted)
- PSA: 46.5
Benzene, 1-chloro-4-[(2-isothiocyanatoethyl)sulfonyl]- Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
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4. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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